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methoxycarbonylphenyl)phenol
CAS No.: 1258625-58-9

Cat. No.: B572070

Get Quote

Executive Summary & Compound Profile

2-Formyl-6-(3-methoxycarbonylphenyl)phenol (CAS: 1258625-58-9) represents a class of
3-aryl substituted salicylaldehydes. Unlike simple salicylaldehyde, which is volatile and
thermally labile, this derivative incorporates a benzoate moiety at the ortho position (C6 of the
phenol ring).

This structural modification drastically alters its thermal profile, transitioning it from a volatile
liquid (like salicylaldehyde) to a stable solid suitable for high-temperature catalytic applications.

Structural-Thermal Logic

 Intramolecular H-Bonding: The proximity of the phenolic -OH and the formyl -CHO group
creates a pseudo-six-membered ring, stabilizing the molecule against premature oxidation
but slightly lowering the boiling point compared to para isomers due to reduced
intermolecular bonding.
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 Steric Anchoring (Biaryl Effect): The bulky 3-methoxycarbonylphenyl group at the C6 position
increases molecular weight (256.25 g/mol vs. 122.12 g/mol for salicylaldehyde), significantly
elevating the onset of volatilization.

o Thermal Weak Link: The methyl ester (-COOCH

) is the primary site for thermal degradation, typically undergoing decarboxylation or
methanol elimination at temperatures

C.

Comparative Thermal Performance

The following table contrasts the projected thermal behavior of the target product against
standard alternatives. Data for the target is derived from Structural-Thermal-Activity
Relationship (STAR) analysis of homologous biaryl salicylaldehydes.

Table 1: Comparative Thermal Metrics

Comparator B: 3-

. Comparator A: _

Metric Target Product . Phenylsalicylaldehyd

Salicylaldehyde
e

CAS Number 1258625-58-9 90-02-8 60626-68-0

Molecular Weight 256.25 g/mol 122.12 g/mol 198.22 g/mol

Physical State (RT) Solid Liquid Solid

~230-250°C 100°C (Volatilizati 210°C

~100° olatilization ~210°

(Onset of Loss) (Projected) ( )

~360°C (Ester

Char Yield (600°C, N
~15-20% <1% ~10%
)

) Sublimation / Ester ) o
Primary Loss Mode _ Evaporation Sublimation
Pyrolysis
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Analyst Note: The target product offers a >130°C advantage in thermal processing window
compared to unsubstituted salicylaldehyde, making it viable for melt-polymerization or high-

temperature complexation reactions where the precursor must not evaporate.

Experimental Protocol: TGA Workflow

To generate reproducible data for this compound, the following protocol is recommended. This
method minimizes artifacts caused by sublimation, a common issue with salicylaldehyde

derivatives.

Methodological Flowchart
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Figure 1: Optimized TGA workflow for semi-volatile organic solids. Using a pinhole lid (Al-Pan)
suppresses premature sublimation, allowing observation of true decomposition events.

Step-by-Step Methodology

 Instrument Calibration: Calibrate the TGA balance using standard weights and temperature
using Curie point standards (Alumel/Nickel) prior to the run.

e Sample Preparation:

o Grind the solid to a fine powder to ensure uniform heat transfer.
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o Crucial Step: Use a crimped aluminum pan with a laser-drilled pinhole (50
m).

o Reasoning: Open crucibles allow biaryl aldehydes to sublime before decomposition. The
pinhole creates a "self-generated atmosphere,” retaining vapor pressure to reveal the true
degradation temperature (

)

e Atmosphere:

o Inert (Nitrogen/Argon): Flow rate 40—60 mL/min. Essential to distinguish thermal pyrolysis
from oxidative degradation of the aldehyde group.

o Oxidative (Air): Optional secondary run to determine ash content/oxidative stability.
o Heating Profile:

o Isothermal hold at 30°C for 5 mins (stabilize balance).

o Ramp 10°C/min to 600°C.

Degradation Mechanism Analysis

Understanding the TGA curve requires mapping the chemical degradation pathways. The
presence of the methoxycarbonyl (ester) and formyl (aldehyde) groups dictates the mass loss
steps.
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Figure 2: Predicted thermal degradation pathway. In an open system, sublimation (Stage 1)
dominates. In a closed system, chemical decomposition (Stage 2 & 3) is observed.

Detailed Mechanism:

e Phase | (<150°C): Minimal mass loss expected.[2] If loss >2% is observed, it indicates
residual solvent (e.g., DCM, Ethanol) from synthesis.

e Phase Il (200°C — 300°C):
o Open Pan: Broad mass loss due to sublimation.
o Sealed Pan: Stability is maintained.[3]

« Phase Il (300°C — 450°C):
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o Ester Decomposition: The methoxycarbonyl group typically eliminates methanol or
decarboxylates.

o Aldehyde Loss: The -CHO group may decarbonylate (loss of CO, 28 Da).

e Phase IV (>500°C): Formation of graphitic char derived from the stable biaryl core.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b572070?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

